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Compound of Interest

Compound Name: Fosgonimeton

Cat. No.: B10830022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Fosgonimeton's effects on its downstream

signaling pathway, confirmed by Western blot analysis. The data presented here offers insights

into its mechanism of action and therapeutic potential in neurodegenerative diseases. We also

compare its performance with an alternative Hepatocyte Growth Factor (HGF)/MET system

modulator, Dihexa.

Quantitative Data Summary
The following table summarizes the quantitative data from Western blot analyses

demonstrating the effects of Fosgonimeton's active metabolite (fosgo-AM) and the alternative

compound, Dihexa, on key downstream signaling proteins. It is important to note that the data

for fosgo-AM and Dihexa are derived from separate preclinical studies. Therefore, a direct

comparison should be interpreted with caution.
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Treatment
Group

Protein
Target

Cell/Tissue
Type

Fold
Change/Eff
ect

Significanc
e (p-value)

Reference

Fosgo-AM +

HGF vs. HGF

alone

Phospho-

ERK (pERK)
HEK293 cells

Significant

Increase
< 0.01 [1]

Fosgo-AM +

HGF vs. HGF

alone

Phospho-

AKT (pAKT)
HEK293 cells

Significant

Increase
< 0.001 [1]

Dihexa (10⁻¹⁰

M) + HGF

(1.25 ng/ml)

vs. HGF

alone

Phospho-c-

Met (p-c-Met)

HEK-293T

cells

Significant

Augmentation
< 0.001 [2]

Dihexa (10⁻¹⁰

M) + HGF

(2.5 ng/ml)

vs. HGF

alone

Phospho-c-

Met (p-c-Met)

HEK-293T

cells

Significant

Augmentation
< 0.001 [2]

Signaling Pathway and Experimental Workflow
To visually represent the mechanisms and procedures discussed, the following diagrams were

generated using Graphviz.
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3. Protein Transfer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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